1-(3-Methylbenzyl)-4-[(4-methylphenoxy)acetyl]piperazine

• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 2-(4-methylphenoxy)-1-[4-[(3-methylphenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H26N2O2/c1-17-6-8-20(9-7-17)25-16-21(24)23-12-10-22(11-13-23)15-19-5-3-4-18(2)14-19/h3-9,14H,10-13,15-16H2,1-2H3
• InChI Key: SVANTHDCBDQSHG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3=CC=CC(=C3)C

Description

1-(3-Methylbenzyl)-4-[(4-methylphenoxy)acetyl]piperazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MPDP or 4'-MeO-PMDP and has been found to have a range of interesting properties that make it useful for various research purposes.

Mechanism of Action

The mechanism of action of MPDP is not yet fully understood, but it is believed to involve the binding of the compound to certain receptors in the brain. These receptors are thought to play a role in regulating various physiological processes, including mood, appetite, and sleep.
Biochemical and Physiological Effects:
MPDP has been found to have a range of biochemical and physiological effects, including the ability to modulate the activity of certain neurotransmitters in the brain. This may help researchers better understand the underlying mechanisms of various neurological disorders and could potentially lead to the development of new treatments for these conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPDP in lab experiments is its ability to selectively bind to certain receptors in the brain. This makes it a useful tool for studying the underlying mechanisms of various neurological disorders. However, one of the limitations of using MPDP in lab experiments is that it is still a relatively new compound, and much more research is needed to fully understand its properties and potential applications.

Future Directions

There are many potential future directions for research involving MPDP. One area of interest is the development of new treatments for neurological disorders based on the compound's ability to modulate certain neurotransmitters in the brain. Another potential direction for research is the development of new tools for studying the brain, including the use of MPDP as a tracer for imaging studies. Overall, MPDP is a promising compound that has the potential to make a significant impact on scientific research in the coming years.

Synthesis Methods

The synthesis of MPDP involves several steps, including the reaction of 4-methylphenoxyacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 1-(3-methylbenzyl)piperazine to form the desired product, which can be purified and characterized using various analytical techniques.

Scientific Research Applications

MPDP has been found to have a range of potential applications in scientific research. One of the most interesting areas of research involving MPDP is its potential use as a tool for studying the brain. MPDP has been shown to bind to certain receptors in the brain, which may help researchers better understand the mechanisms underlying various neurological disorders.